N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide

• IUPAC Name: N-(9H-fluoren-2-yl)-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C21H16N2O3/c1-13-17(7-4-8-20(13)23(25)26)21(24)22-16-9-10-19-15(12-16)11-14-5-2-3-6-18(14)19/h2-10,12H,11H2,1H3,(H,22,24)
• InChI Key: WKBBYMHBQFLJPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC3=C(C=C2)C4=CC=CC=C4C3
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol

Description

N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide, also known as FNBA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. FNBA is a fluorescent molecule that can be used as a probe for studying biological systems.

Scientific Research Applications

N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide has a wide range of applications in scientific research. It can be used as a fluorescent probe for studying biological systems, such as DNA, proteins, and membranes. N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide can also be used to study enzyme kinetics and drug-protein interactions. In addition, N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide has potential applications in the development of new drugs and diagnostics.

Mechanism of Action

The mechanism of action of N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide is based on its fluorescent properties. N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide absorbs light at a specific wavelength and emits light at a longer wavelength. This property allows N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide to be used as a probe for studying biological systems. When N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide binds to a biological molecule, such as DNA or a protein, the fluorescence properties of the molecule change. This change can be measured and used to study the interaction between N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide and the biological molecule.
Biochemical and Physiological Effects:
N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide has been shown to have low toxicity and minimal effects on biochemical and physiological systems. However, further studies are needed to fully understand the effects of N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide on biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide in lab experiments is its fluorescent properties, which allow for the detection and measurement of biological molecules. N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide is also relatively easy to synthesize and has low toxicity. However, one limitation of using N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide is its sensitivity to pH and temperature changes, which can affect its fluorescent properties.

Future Directions

There are several future directions for the use of N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide in scientific research. One potential application is the development of new drugs and diagnostics. N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide can be used to study drug-protein interactions, which can aid in the development of new drugs. In addition, N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide can be used as a diagnostic tool for detecting diseases, such as cancer. Another future direction is the development of new fluorescent probes based on the structure of N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide. These probes can be used to study specific biological systems and molecules. Finally, further studies are needed to fully understand the effects of N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide on biological systems and to optimize its use in scientific research.
Conclusion:
In conclusion, N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide can be synthesized using a multistep reaction process and has a wide range of applications in scientific research. Its fluorescent properties allow for the detection and measurement of biological molecules, making it a valuable tool for studying biological systems. While further studies are needed to fully understand the effects of N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide on biological systems, its potential applications in the development of new drugs and diagnostics make it a promising compound for future research.

Synthesis Methods

N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide can be synthesized using a multistep reaction process. The first step involves the reaction of 2-nitrobenzaldehyde with fluorenone in the presence of a base catalyst to form a Schiff base. The Schiff base is then reduced using sodium borohydride to form the corresponding amine. Finally, the amine is acylated with 2-methyl-3-nitrobenzoyl chloride to form N-9H-fluoren-2-yl-2-methyl-3-nitrobenzamide.